3,3-Difluoro-2-methyl-2-phenylpropanoic acid

• IUPAC Name: 3,3-difluoro-2-methyl-2-phenylpropanoic acid
• InChI: InChI=1S/C10H10F2O2/c1-10(8(11)12,9(13)14)7-5-3-2-4-6-7/h2-6,8H,1H3,(H,13,14)
• InChI Key: MNHLHEXBYAKQMK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)(C(F)F)C(=O)O
• Molecular Formula: C10H10F2O2
• Molecular Weight: 200.18 g/mol

Description

“3,3-Difluoro-2-methyl-2-phenylpropanoic acid” is a chemical compound with the molecular formula C10H10F2O2. It has a molecular weight of 200.185. This compound is not intended for human or veterinary use and is primarily used for research.

Molecular Structure Analysis

The molecular structure of “3,3-Difluoro-2-methyl-2-phenylpropanoic acid” can be represented by the InChI code: 1S/C10H10F2O2/c1-10(8(11)12,9(13)14)7-5-3-2-4-6-7/h2-6,8H,1H3,(H,13,14).

It has a storage temperature of 4 degrees Celsius. The compound’s CAS Number is 2402828-53-7.

Scientific Research Applications

Environmental Fate and Biodegradability

Polyfluoroalkyl chemicals, which include compounds similar to 3,3-difluoro-2-methyl-2-phenylpropanoic acid, have widespread use in industrial and commercial applications due to their unique properties. However, their environmental fate and biodegradability are of significant concern. Studies have shown that microbial degradation in the environment can lead to the formation of perfluoroalkyl carboxylic (PFCAs) and sulfonic acids (PFSAs), which are persistent and toxic. The understanding of these processes is crucial for evaluating the environmental impacts of such compounds (Liu & Avendaño, 2013).

Developmental Toxicity

The developmental toxicity of perfluoroalkyl acids, including compounds structurally related to 3,3-difluoro-2-methyl-2-phenylpropanoic acid, has been extensively reviewed. These compounds, found in various consumer products, have raised health concerns due to their presence in humans and wildlife. Research has highlighted the need for further studies to understand their potential health risks fully (Lau, Butenhoff, & Rogers, 2004).

Monitoring and Bioaccumulation

The bioaccumulation and biological monitoring of polyfluoroalkyl substances (PFSs) have shown significant exposure increases over recent decades. This review summarizes the occurrence and effects of PFCAs and PFSAs in wildlife and humans, highlighting the importance of continuous monitoring and understanding bioaccumulation processes to assess environmental and health risks (Houde et al., 2006).

Fluorinated Alternatives and Safety

With the ongoing transition away from long-chain PFCAs and PFSAs due to environmental and health concerns, fluorinated alternatives have been developed. However, the safety and environmental impact of these replacements remain unclear, emphasizing the need for further research and risk assessment (Wang et al., 2013).

Bioaccumulative Potential

The bioaccumulative potential of PFCAs, such as those structurally related to 3,3-difluoro-2-methyl-2-phenylpropanoic acid, has been critically reviewed. Findings suggest that certain PFCAs may not be as bioaccumulative as previously thought, which has implications for regulatory assessments and environmental management strategies (Conder et al., 2008).

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.